Cas no 339277-42-8 (ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate)

• Product Name: ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate
• CAS No: 339277-42-8
• MF: C₂₆H₂₂Cl₂N₂O₄S
• MW: 529.434883594513
• CID: 5165751
• Update Time: 2026-03-04

ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-[(2,6-dichlorophenyl)methanesulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate
• ETHYL 2-(2-[(2,6-DICHLOROBENZYL)SULFONYL]-4,5-DIPHENYL-1H-IMIDAZOL-1-YL)ACETATE
• ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate
• Oprea1_859222
• ethyl 2-[2-[(2,6-dichlorophenyl)methylsulfonyl]-4,5-diphenylimidazol-1-yl]acetate
• ethyl2-{2-[(2,6-dichlorophenyl)methanesulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate

• Inchi： 1S/C26H22Cl2N2O4S/c1-2-34-23(31)16-30-25(19-12-7-4-8-13-19)24(18-10-5-3-6-11-18)29-26(30)35(32,33)17-20-21(27)14-9-15-22(20)28/h3-15H,2,16-17H2,1H3
• InChI Key： GLNROXRNONKDBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CS(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC(=O)OCC)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 786
• XLogP3: 6
• Topological Polar Surface Area: 86.6

Additional information on ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate

Professional Introduction to Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate (CAS No. 339277-42-8)

Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate (CAS No. 339277-42-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple advanced chemical principles and has been explored for its potential applications in drug discovery and material science.

The molecular framework of Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate consists of several key functional groups, including a sulfonyl group attached to a benzyl moiety and an imidazole ring embedded within a diphenyl system. This structural configuration not only contributes to the compound's unique physicochemical properties but also opens up diverse possibilities for its interaction with biological targets. The presence of the 2,6-dichlorobenzyl group, in particular, is noteworthy as it introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. Among these, imidazole derivatives have emerged as a prominent class of molecules due to their broad spectrum of biological activities. Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate stands out in this context as it combines the pharmacophoric properties of imidazole with the enhancing effects of the sulfonyl and phenyl groups. This combination has been hypothesized to enhance both the solubility and bioavailability of the compound, making it a promising candidate for further investigation.

The synthesis of Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps typically include the formation of the imidazole core through condensation reactions, followed by sulfonylation and subsequent acetylation to introduce the ethyl ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity of the final product.

The pharmacological potential of Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate has been explored in several preclinical studies. These studies have revealed intriguing interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. The sulfonyl group is particularly recognized for its ability to modulate enzyme activity by acting as a hydrogen bond acceptor or donor, thereby influencing the conformational changes necessary for substrate binding.

One of the most compelling aspects of Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-yl}acetate is its potential application in the development of anti-inflammatory agents. In vitro studies have demonstrated its ability to inhibit the activity of key inflammatory enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are central to various inflammatory diseases. By targeting these enzymes, Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-y}acetate holds promise as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-diphenyl-1H-imidazol-1-y}acetate has shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in cancer chemoprevention due to its ability to induce apoptosis in certain cancer cell lines. The precise mechanisms underlying this effect are still under investigation but are thought to involve interactions with cellular signaling pathways that regulate cell growth and death.

The structural diversity inherent in Ethyl 2-{2-[(2,6-dichlorobenzyl)sulfonyl]-4,5-dipheny l-imidazol -1-y}acetate also makes it an attractive scaffold for further derivatization and optimization. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to enhance efficacy while minimizing side effects. This flexibility underscores the compound's significance as a building block for novel drug candidates.

The future direction of research on Ethyl 2-{< strong >[(< strong >[ (< strong >[ (< strong >[ (< strong >[ (< strong >[ (< strong >[ (< strong >[ (< strong >[ [< strong >] ] ] ] ] ] ] ] ] ] ] ] imida zol -1 -y] acet ate) is likely to focus on translational studies aimed at evaluating its safety and efficacy in clinical settings. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in moving this promising compound from bench to bedside. Additionally,>the development of innovative delivery systems may further enhance its therapeutic potential by improving bioavailability and target specificity.

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